Cas no 749219-22-5 ((NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide)

• Product Name: (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide
• CAS No: 749219-22-5
• MF: C₁₉H₁₇ClN₂O₅S₂
• MW: 452.931681394577
• CID: 6233706
• PubChem ID: 9660871
• Update Time: 2025-07-17

(NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z56858225
• 749219-22-5
• (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide

• Inchi： 1S/C19H17ClN2O5S2/c1-3-27-13-8-10-14(11-9-13)29(24,25)21-19-22(18(20)17(12-23)28-19)15-6-4-5-7-16(15)26-2/h4-12H,3H2,1-2H3/b21-19+
• InChI Key： DQDHGFAFNJVLCK-XUTLUUPISA-N
• SMILES： ClC1=C(C=O)S/C(=N/S(C2C=CC(=CC=2)OCC)(=O)=O)/N1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 452.0267417g/mol
• Monoisotopic Mass: 452.0267417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide

Comprehensive Analysis of (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide (CAS No. 749219-22-5)

The compound (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide (CAS No. 749219-22-5) is a highly specialized sulfonamide derivative with a unique thiazole backbone. Its molecular structure incorporates a chloro substituent, a formyl group, and a methoxyphenyl moiety, making it a subject of interest in medicinal chemistry and pharmaceutical research. The presence of these functional groups suggests potential applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators.

Recent trends in organic synthesis have highlighted the importance of heterocyclic compounds like thiazoles, which are known for their bioactive properties. Researchers are increasingly focusing on sulfonamide-based molecules due to their versatility in therapeutic applications. This compound’s 4-ethoxybenzenesulfonamide segment aligns with current explorations into anti-inflammatory and antimicrobial agents, addressing growing concerns about drug-resistant pathogens.

The formyl group in (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide offers a reactive site for further chemical modifications, enabling the creation of derivatives with tailored properties. This feature is particularly valuable in combinatorial chemistry, where structure-activity relationships (SAR) are critical for optimizing pharmacological effects. The compound’s CAS No. 749219-22-5 serves as a key identifier in chemical databases, facilitating patent searches and academic studies.

In the context of green chemistry, the synthesis of such complex molecules raises questions about sustainable methodologies. Scientists are investigating catalytic processes and solvent-free reactions to reduce environmental impact while maintaining high yields. The methoxyphenyl and ethoxybenzene components of this compound may also contribute to biodegradability studies, a hot topic in environmental toxicology.

From a commercial perspective, (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide is relevant to fine chemical suppliers and contract research organizations (CROs). Its potential as a building block for high-value intermediates aligns with the demand for custom synthesis services. The compound’s CAS registry ensures traceability, a priority for quality control in GMP-compliant production.

Ongoing computational chemistry studies leverage molecular docking and QSAR modeling to predict the interactions of this thiazole-sulfonamide hybrid with biological targets. Such approaches are integral to rational drug design, especially in oncology and infectious disease research. The compound’s chloro-substituted thiazole core is analogous to motifs found in FDA-approved drugs, underscoring its translational potential.

In summary, (NE)-N-[4-chloro-5-formyl-3-(2-methoxyphenyl)-1,3-thiazol-2-ylidene]-4-ethoxybenzenesulfonamide (CAS No. 749219-22-5) represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity position it at the intersection of academic inquiry and industrial application, resonating with broader discussions about precision medicine and sustainable chemistry.